Cas no 116437-41-3 (tert-Butyl (4-oxo-4-phenylbutyl)carbamate)

• Product Name: tert-Butyl (4-oxo-4-phenylbutyl)carbamate
• CAS No: 116437-41-3
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• MDL: MFCD08060130
• CID: 131203
• PubChem ID: 14267858
• Update Time: 2025-06-08

tert-Butyl (4-oxo-4-phenylbutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (4-oxo-4-phenylbutyl)carbamate
• (4-OXO-4-PHENYL-BUTYL)-CARBAMIC acid TERT-BUTYL ESTER
• 4-(BOC-Amino)-1-phenylbutan-1-one
• Carbamic acid,N-(4-oxo-4-phenylbutyl)-, 1,1-dimethylethyl ester
• N-(4-oxo-4-phenylbutyl)carbamic acid tert-butyl ester
• tert-butyl N-(4-oxo-4-phenylbutyl)carbamate
• 4-(BOC-AMINO)-1-PHENYL-BUTAN-1-ONE
• tert-butyl 4-oxo-4-phenylbutylcarbaMate
• (4-Oxo-4-phenyl-butyl)-carbamic acid tert-butyl
• (4-OXO-4-PHENYL-BUTYL)-CARBAMIC ACID TERT-BUTYL ESTER
• CarbaMic acid, N-(4-oxo-4-phenylbutyl)-, 1,1-diMethylethyl ester
• 4-(BOC-AMINO)-1-PHENYL-BUTAN-1-ONE, (4-OXO-4-PHENYL-BUTYL)-CARBAMIC ACID TERT-BUTYL ESTER >98%
• A803619
• F8880-3298
• SCHEMBL1929771
• DTXSID60558198
• EN300-214789
• CS-M1642
• (4-Oxo-4-phenyl-butyl)-carbamic acid tert-butylester
• MFCD08060130
• BAEFUAYRWLKGRC-UHFFFAOYSA-N
• 4-(Boc-amino)-1-phenyl-1-butanone
• FT-0689556
• (4-oxo-4-phenylbutyl)carbamic acid tert-butyl ester
• 4-Oxo-4-phenyl-butyl)-carbamic acid tert-butyl ester
• Z1505708866
• 116437-41-3
• (4-oxo-4-phenylbutyl)-carbamic acid tert-butyl ester
• DS-14738
• 1,1-dimethylethyl 4-oxo-4-phenylbutylcarbamate
• tert-butyl N-(4-oxo-4-phenyl-butyl)carbamate;tert-Butyl (4-oxo-4-phenylbutyl)carbamate
• AKOS015996762
• SY064195
• 4-(Boc-amino)-1-phenyl-butan-1-one, AldrichCPR
• tert-Butyl(4-oxo-4-phenylbutyl)carbamate
• (4-OXO-4-PHENYL-BUTYL)-CARBAMICACIDTERT-BUTYLESTER

• MDL： MFCD08060130
• Inchi： 1S/C15H21NO3/c1-15(2,3)19-14(18)16-11-7-10-13(17)12-8-5-4-6-9-12/h4-6,8-9H,7,10-11H2,1-3H3,(H,16,18)
• InChI Key： BAEFUAYRWLKGRC-UHFFFAOYSA-N
• SMILES： O(C(NCCCC(C1C=CC=CC=1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 263.15200
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.058
• Melting Point: 90-91°C
• Boiling Point: 406.8°C at 760 mmHg
• Flash Point: 199.8°C
• Refractive Index: 1.507
• PSA: 55.40000
• LogP: 3.56510
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

tert-Butyl (4-oxo-4-phenylbutyl)carbamate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H302 (100%) H312 (100%) H332 (100%)
• Storage Condition：Sealed in dry,2-8°C

Additional information on tert-Butyl (4-oxo-4-phenylbutyl)carbamate

Professional Introduction to Tert-Butyl (4-oxo-4-phenylbutyl)carbamate (CAS No. 116437-41-3)

Tert-butyl (4-oxo-4-phenylbutyl)carbamate, with the chemical identifier CAS No. 116437-41-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of tert-butyl (4-oxo-4-phenylbutyl)carbamate consists of a carbamate functional group attached to a tert-butyl moiety and a 4-oxo-4-phenylbutyl side chain. This arrangement contributes to its distinct chemical behavior and reactivity, which are leveraged in synthetic chemistry and drug design. The presence of the carbamate group, in particular, is noteworthy as it is commonly found in many biologically active molecules, suggesting potential pharmacological interactions.

In recent years, there has been a surge in research focused on identifying and developing new carbamate-based compounds for their therapeutic potential. The CAS No. 116437-41-3 compound has been extensively studied for its role in modulating biological pathways and its potential as an intermediate in the synthesis of more complex pharmacophores. Its structural features make it an attractive scaffold for further derivatization, allowing researchers to fine-tune its properties for specific applications.

One of the most compelling aspects of tert-butyl (4-oxo-4-phenylbutyl)carbamate is its versatility in pharmaceutical applications. The compound has been investigated for its potential role in inhibiting various enzymes and receptors involved in inflammatory and metabolic disorders. Preliminary studies have shown that derivatives of this molecule may exhibit significant anti-inflammatory effects, making it a promising candidate for further development into novel therapeutics.

The synthesis of tert-butyl (4-oxo-4-phenylbutyl)carbamate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the formation of the carbamate group, followed by the introduction of the tert-butyl and 4-oxo-4-phenylbutyl side chains. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency and selectivity of these transformations.

The pharmacological profile of CAS No. 116437-41-3 has been a subject of intense investigation. Researchers have utilized computational modeling and experimental techniques to elucidate its interactions with biological targets. These studies have revealed that the compound can bind to specific enzymes and receptors with high affinity, suggesting its potential as a lead compound for drug development. Additionally, its stability under various conditions makes it a suitable candidate for formulation into drug products.

In the context of drug discovery, tert-butyl (4-oxo-4-phenylbutyl)carbamate represents an important step forward in the quest for innovative therapeutic solutions. Its unique structural features and promising biological activity position it as a key intermediate in the development of new drugs targeting a wide range of diseases. As research continues to uncover new applications and refine synthetic methodologies, this compound is expected to play an increasingly significant role in pharmaceutical chemistry.

The industrial significance of CAS No. 116437-41-3 extends beyond academic research. Pharmaceutical companies are increasingly interested in leveraging such compounds for their drug candidates due to their potential therapeutic benefits and synthetic feasibility. The ability to produce this compound on an industrial scale while maintaining high purity is crucial for its commercial viability. Advances in process chemistry have enabled more efficient production methods, making it more accessible for large-scale applications.

The future prospects for tert-butyl (4-oxo-4-phenylbutyl)carbamate are bright, with ongoing research aimed at expanding its utility in pharmaceuticals and other industries. Innovations in synthetic chemistry and drug design continue to drive interest in this compound, paving the way for new discoveries and applications. As scientists delve deeper into its properties and potential uses, we can expect to see further advancements that will solidify its place as a cornerstone molecule in modern chemistry.